Cas no 7269-35-4 (S-Butyl Thiobenzoate)

S-Butyl Thiobenzoate Properties

Names and Identifiers

• Thiobenzoic acid S-n-butyl ester
• S-Butyl Thiobenzoate
• S-butyl benzenecarbothioate
• n-BUTYL THIOBENZOATE
• S-butyl benzothioate
• S-n-butyl benzenethioate
• Thiobenzoesaeure-S-butylester
• Thiobenzoic Acid S-Butyl Ester
• n-Butylthio benzoate
• MFCD00039955
• BUTYL THIOBENZOATE
• S-BUTYLTHIOBENZOATE
• Benzoic acid, thio-, S-butyl ester
• D88730
• Butyl thiolbenzoate
• DTXSID90494974
• FT-0636409
• KXXZPIFZTPWOJJ-UHFFFAOYSA-N
• Thiobenzoic acid, S-n-butyl ester
• SCHEMBL6057163
• Benzenecarbothioic acid, S-butyl ester
• 7269-35-4
• B1009
• DB-055664
• (butylsulfanyl)(phenyl)methanone
• +Expand

• MDL： MFCD00039955
• InChIKey： KXXZPIFZTPWOJJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14OS/c1-2-3-9-13-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• SMILES： CCCCSC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 194.07700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.07653624g/mol
• Heavy Atom Count: 13
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• LogP: 3.36010
• PSA: 42.37000
• Refractive Index: 1.5520-1.5550
• Boiling Point: 160°C/23mmHg(lit.)
• Color/Form: Not available
• Solubility: Not available
• Density: 1,05 g/cm3